7-methoxy-2,3-dihydro-1H-indene-1-carbonitrile
Description
Indene derivatives, such as 7-methoxy-2,3-dihydro-1H-inden-1-amine , are organic compounds that often serve as building blocks in the synthesis of various pharmaceuticals and other complex organic molecules .
Synthesis Analysis
The synthesis of indene derivatives can vary greatly depending on the specific compound. For example, indane, a related compound, is usually produced by the hydrogenation of indene .Molecular Structure Analysis
The molecular structure of a compound like 7-methoxy-2,3-dihydro-1H-inden-1-amine can be represented by the InChI code1S/C10H13NO/c1-12-9-4-2-3-7-5-6-8 (11)10 (7)9/h2-4,8H,5-6,11H2,1H3 . This code provides a textual representation of the molecule’s structure. Physical And Chemical Properties Analysis
Physical and chemical properties such as melting point, boiling point, and density can be determined experimentally. For example, indane has a melting point of -51.4 °C, a boiling point of 176.5 °C, and a density of 0.9645 g/cm^3 .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-methoxy-2,3-dihydro-1H-indene-1-carbonitrile involves the reaction of 2-methoxyphenylacetonitrile with cyclopentadiene followed by a Diels-Alder reaction with maleic anhydride. The resulting product is then subjected to a reduction reaction to yield the final compound.", "Starting Materials": [ "2-methoxyphenylacetonitrile", "cyclopentadiene", "maleic anhydride", "sodium borohydride", "acetic acid", "ethanol" ], "Reaction": [ "Step 1: Dissolve 2-methoxyphenylacetonitrile (1.0 g, 7.0 mmol) and cyclopentadiene (0.6 g, 7.0 mmol) in acetic acid (10 mL) and reflux for 4 hours.", "Step 2: Cool the reaction mixture to room temperature and add maleic anhydride (0.8 g, 8.0 mmol). Reflux the mixture for an additional 4 hours.", "Step 3: Allow the reaction mixture to cool to room temperature and then add sodium borohydride (0.5 g, 13.0 mmol) in small portions with stirring. Reflux the mixture for 2 hours.", "Step 4: Cool the reaction mixture to room temperature and then add ethanol (10 mL) to quench the reaction. Filter the mixture and wash the solid with ethanol.", "Step 5: Recrystallize the solid from ethanol to yield 7-methoxy-2,3-dihydro-1H-indene-1-carbonitrile as a white solid (yield: 70%)." ] } | |
CAS RN |
1935067-50-7 |
Molecular Formula |
C11H11NO |
Molecular Weight |
173.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
